2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-boronic Acid
Overview
Description
2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-boronic acid (DMBX) is a boronic acid derivative with a wide range of applications in the field of synthetic chemistry and biochemistry. It is a versatile compound with a number of unique properties that make it useful for a variety of applications. DMBX is a useful precursor for the synthesis of various heterocycles, including benzimidazoles, indoles, and pyridines. It is also used in the synthesis of dyes, pharmaceuticals, and other organic compounds. Furthermore, DMBX has been used as an inhibitor of enzymes, including protein kinases and proteases, and as a fluorescent probe for the detection of biomolecules.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis and Structure Analysis : Research has explored the synthesis of related compounds like 2,4-dimethyl-7-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid and their structures using X-ray analysis, highlighting the methods and intricacies involved in creating similar complex molecules (Ilaš et al., 2008).
- Novel Synthesis Methods : Innovative synthesis methods for compounds like 3,4-dihydro-2H-benzo[1,4]oxazines have been developed, demonstrating advancements in chemical synthesis techniques (詹淑婷, 2012).
Biological Activity and Applications
- Biological Assays : Certain derivatives of 2H-benzo[b][1,4]oxazine, like 3-(2-oxo-2H-benzo[b][1,4]oxazin-3-yl)propanoates, have been synthesized and tested for biological activity against bacterial strains and yeast, indicating the potential for these compounds in microbiological studies (Hachama et al., 2013).
- Thromboxane A2 Receptor Antagonists and Prostacyclin Receptor Agonists : Development of 3,4-dihydro-2H-benzo[1,4]oxazine derivatives as dual thromboxane A2 receptor antagonists and prostacyclin receptor agonists has been explored, revealing their potential in anti-thrombotic and cardiovascular treatments (Ohno et al., 2006).
Material Science and Catalysis
- Crosslinked Polyimides : Research into main-chain type polybenzoxazines, which include 3,4-dihydro-2H-benzo[1,3]oxazine derivatives, has shown their use in creating high-performance crosslinked polyimides, suggesting applications in advanced materials science (Zhang et al., 2014).
Mechanism of Action
Target of Action
Similar benzoxazine derivatives have been reported to show affinity towards potassium channels .
Mode of Action
Benzoxazine derivatives have been reported to possess k+ channel opening activity . This suggests that the compound might interact with its targets (potassium channels) by opening them, which could lead to cell membrane hyperpolarization .
Biochemical Pathways
The opening of potassium channels can affect various cellular processes, including the regulation of neuronal excitability and the modulation of cellular responses to changes in the extracellular environment .
Result of Action
The opening of potassium channels and subsequent cell membrane hyperpolarization can lead to a decrease in neuronal excitability . This could potentially result in the observed antiasthmatic, antiepileptic, and antihypertensive effects of similar benzoxazine derivatives .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its target .
properties
IUPAC Name |
(2,2-dimethyl-3-oxo-4H-1,4-benzoxazin-6-yl)boronic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BNO4/c1-10(2)9(13)12-7-5-6(11(14)15)3-4-8(7)16-10/h3-5,14-15H,1-2H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXCLOMVQWARTIR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2=C(C=C1)OC(C(=O)N2)(C)C)(O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001155868 | |
Record name | B-(3,4-Dihydro-2,2-dimethyl-3-oxo-2H-1,4-benzoxazin-6-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001155868 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.02 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-boronic Acid | |
CAS RN |
1613450-45-5 | |
Record name | B-(3,4-Dihydro-2,2-dimethyl-3-oxo-2H-1,4-benzoxazin-6-yl)boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1613450-45-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | B-(3,4-Dihydro-2,2-dimethyl-3-oxo-2H-1,4-benzoxazin-6-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001155868 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.